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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 1-Tetracosene, a long-chain alkene, is crucial for maintaining a safe
and compliant laboratory environment. While not classified under multiple hazard categories, it
presents a significant aspiration hazard. This guide provides detailed, step-by-step procedures
for the safe handling and disposal of 1-Tetracosene, ensuring adherence to best practices in
laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 1-Tetracosene. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), 1-Tetracosene is classified as Aspiration Hazard Category 1,
with the hazard statement H304: "May be fatal if swallowed and enters airways"[1].

Personal Protective Equipment (PPE) is mandatory. This includes:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

o A standard laboratory coat
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All handling of 1-Tetracosene should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1-Tetracosene are
summarized in the table below.

Property Value Source
Molecular Formula C24aHas PubChem[1]
Molecular Weight 336.6 g/mol PubChem[1]

) Inferred from long-chain
Appearance Waxy Solid )
alkene properties

. , 386.00 to 387.00 °C @ 760.00
Boiling Point ) The Good Scents Company[2]
mm Hg (estimated)

_ 423.00 °F /217.10 °C
Flash Point . The Good Scents Company[2]
(estimated)

N Insoluble in water; Soluble in
Solubility cohol The Good Scents Company[2]
alcoho

Step-by-Step Disposal Protocol

The primary directive for the disposal of 1-Tetracosene, as indicated by the GHS precautionary
statement P501, is to "Dispose of contents/container to an approved waste disposal plant"[3]
[4]. Under no circumstances should 1-Tetracosene be disposed of down the drain or in regular
trash.

1. Waste ldentification and Segregation:

o Ensure the waste is solely 1-Tetracosene and not contaminated with other hazardous
materials. If contaminated, the mixture must be treated according to the hazards of all
components.

o Keep solid 1-Tetracosene waste separate from liquid waste streams.
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2. Containerization:

+ Place the 1-Tetracosene waste into a clearly labeled, sealed, and chemically compatible
container.

e The label must clearly identify the contents as "Hazardous Waste: 1-Tetracosene (Aspiration
Hazard)" and include the date of accumulation.

3. Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.
o Ensure the storage area is away from incompatible materials.

4. Professional Disposal:

» Arrange for the collection of the hazardous waste by a licensed and approved chemical
waste disposal company.
» Provide the disposal company with a copy of the Safety Data Sheet for 1-Tetracosene.

5. Disposal of Empty Containers:

o Empty 1-Tetracosene containers must be triple-rinsed with a suitable solvent.

e The rinsate must be collected and disposed of as hazardous waste.

 After triple-rinsing, the container can be disposed of in accordance with your institution's
guidelines for empty chemical containers, which may include defacing the label and placing it
in the appropriate recycling or trash receptacle.

Experimental Protocols Cited

This guidance is based on established safety protocols and regulatory information. Key
experimental data is derived from:

o GHS Classification: Data from the European Chemicals Agency (ECHA) C&L Inventory, as
cited by PubChem, indicates a unanimous classification of H304 for aspiration toxicity based
on notifications from suppliers[1].

» Physical and Chemical Properties: Data is compiled from established chemical databases
such as PubChem and The Good Scents Company, which aggregate information from
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various scientific sources[1][2].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Tetracosene.
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1-Tetracosene Disposal Workflow

Start: 1-Tetracosene Waste

Is the waste contaminated with other hazardous materials?

Treat as mixed hazardous waste according to all components' hazards Pure 1-Tetracosene Waste

Place in a labeled, sealed, compatible container

Store in a designated hazardous waste accumulation area

Arrange for pickup by a licensed waste disposal company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 1-Tetracosene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167344#1-tetracosene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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